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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670 Get Quote

An In-depth Technical Guide to 1-Naphthylacetonitrile

Abstract
1-Naphthylacetonitrile, with the CAS Registry Number 132-75-2, is an aromatic organic

compound featuring a naphthalene ring substituted with an acetonitrile group.[1][2] It typically

presents as a white to pale yellow solid.[1][3] This compound serves as a crucial intermediate

in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.[1][3] Its

reactivity is primarily centered around the nitrile functional group, which readily participates in

nucleophilic addition reactions.[1] This guide provides a comprehensive overview of the

physical and chemical properties, spectroscopic data, synthesis protocols, reactivity, and safety

considerations associated with 1-Naphthylacetonitrile, intended for researchers and

professionals in the fields of chemistry and drug development.

Chemical and Physical Properties
1-Naphthylacetonitrile is characterized by its naphthalene moiety, which imparts aromatic

properties.[1] It is a solid at room temperature with a distinct melting point range.[3] While its

solubility in water is limited, it is soluble in common organic solvents such as chloroform,

dichloromethane, methanol, ethanol, and acetone.[1][3][4]

Table 1: Physical and Chemical Properties of 1-Naphthylacetonitrile
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Property Value Reference

CAS Number 132-75-2 [2][4][5][6]

Molecular Formula C₁₂H₉N [2][4][5][7][8]

Molecular Weight 167.21 g/mol [4][5][7][9]

Appearance
White to yellow solid or melt;

colorless to pale yellow solid
[1][4][8]

Melting Point 33-35 °C (lit.); 82-84 °C (lit.) [4][5][7][8]

Boiling Point
191-194 °C at 18 mmHg (lit.);

323.9 °C at 760 mmHg
[4][5][7][8]

Density 1.1 ± 0.1 g/cm³ [7]

Refractive Index n20/D 1.6192 (lit.) [4][5][8]

Flash Point >230 °F (>110 °C) [4][8]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [7]

Solubility

Insoluble in water.[4][8]

Soluble in organic solvents like

ethanol, acetone, chloroform

(sparingly), dichloromethane

(slightly), and methanol

(slightly).

[1][4]

LogP 2.68 [7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of 1-
Naphthylacetonitrile. The following table summarizes the available spectral data.

Table 2: Spectroscopic Data for 1-Naphthylacetonitrile
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Technique Data Availability

¹H NMR Available[4][9][10]

¹³C NMR Available[9]

Mass Spectrometry (MS) Available[4][9][11]

Infrared Spectroscopy (IR) Available[4][9]

Chemical Reactivity and Stability
Stability: 1-Naphthylacetonitrile is stable under normal temperatures and pressures.[12] It

should be stored in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances.[12][13]

Reactivity: The compound's reactivity is largely dictated by the nitrile (-C≡N) group.[1]

Incompatible Materials: It is incompatible with strong oxidizing agents, strong reducing

agents, strong acids, and strong bases.[12][13]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

produce irritating and toxic gases and fumes, including nitrogen oxides, carbon monoxide,

and carbon dioxide.[12]

Nucleophilic Addition: The nitrile group is susceptible to nucleophilic addition reactions, which

is a key aspect of its utility as a synthetic intermediate.[1] For instance, it can be hydrolyzed

under acidic conditions to form 1-naphthylacetic acid or undergo ethanolysis to produce ethyl

1-naphthylacetate.[14]

Synthesis Protocols
The most common method for synthesizing 1-Naphthylacetonitrile is through the nucleophilic

substitution of a 1-naphthylmethyl halide with a cyanide salt.[15]

Experimental Protocol: Synthesis from 1-Chloromethylnaphthalene[4][15]
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This protocol describes the synthesis of 1-Naphthylacetonitrile via the reaction of 1-

chloromethylnaphthalene with sodium cyanide.

Materials:

1-Chloromethylnaphthalene (695g)

Sodium Cyanide (350g)

Methanol (1500ml)

Water (475ml)

Procedure:

A mixture of 695g of 1-chloromethylnaphthalene, 1500ml of methanol, 475ml of water, and

350g of sodium cyanide is prepared in a suitable reaction vessel.

The mixture is heated to boiling reflux with constant stirring.

The reaction is allowed to proceed for 2 hours under these conditions.

After the reaction is complete, approximately 1300ml of methanol is evaporated from the

mixture.

The mixture is then cooled.

The resulting product is washed with water until it is neutral.

This procedure yields 670-680g of 1-Naphthylacetonitrile.[4]
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Workflow for 1-Naphthylacetonitrile Synthesis

Mix Reactants:
1-Chloromethylnaphthalene

Sodium Cyanide
Methanol, Water

Heat to Boiling Reflux
with Stirring

Step 1

React for 2 Hours

Step 2

Evaporate Methanol
(approx. 1300ml)

Step 3

Cool Mixture

Step 4

Wash with Water
until Neutral

Step 5

Yield: 1-Naphthylacetonitrile
(670-680g)

Final Product

Click to download full resolution via product page

Caption: A diagram illustrating the synthetic workflow for 1-Naphthylacetonitrile.
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Applications
1-Naphthylacetonitrile is a versatile building block in organic synthesis.[1]

Pharmaceutical Intermediate: Its primary industrial application is as an intermediate in the

production of pharmaceuticals.[1][3] A notable example is its use in the synthesis of the

antidepressant Agomelatine.[3]

Agrochemical Synthesis: It is also utilized in the manufacturing of various agrochemicals.[1]

Chemical Synthesis: It serves as a precursor for other chemical compounds, such as 1-

naphthylacetate and tert-butyl benzoates.[4][16]

Role of 1-Naphthylacetonitrile as an Intermediate

1-Naphthylacetonitrile
(Intermediate)

Pharmaceuticals
(e.g., Agomelatine)

Synthesis

Agrochemicals

Synthesis

Fine Chemicals
(e.g., 1-Naphthylacetate)

Synthesis

Click to download full resolution via product page

Caption: The role of 1-Naphthylacetonitrile as a key synthetic intermediate.

Safety and Handling
1-Naphthylacetonitrile is classified as harmful and requires careful handling to avoid

exposure.

Table 3: Safety and Handling Information for 1-Naphthylacetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://cymitquimica.com/cas/132-75-2/
https://cymitquimica.com/cas/132-75-2/
https://www.nbinno.com/article/pharmaceutical-intermediates/1-naphthylacetonitrile-properties-safety-industrial-significance-bg
https://www.nbinno.com/article/pharmaceutical-intermediates/1-naphthylacetonitrile-properties-safety-industrial-significance-bg
https://cymitquimica.com/cas/132-75-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4416463.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4416463_EN.htm
https://www.benchchem.com/product/b090670?utm_src=pdf-body-img
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Reference

GHS Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H332:

Harmful if inhaled.

Hazard Codes Xn (Harmful) [4]

Risk Statements

R20/21/22: Harmful by

inhalation, in contact with skin

and if swallowed. R36/37/38:

Irritating to eyes, respiratory

system and skin.

[8]

Safety Statements

S24/25: Avoid contact with skin

and eyes. S26: In case of

contact with eyes, rinse

immediately with plenty of

water and seek medical

advice. S36/37/39: Wear

suitable protective clothing,

gloves, and eye/face

protection.

[8]

First Aid Ingestion: Rinse mouth, drink

2-4 cupfuls of milk or water if

conscious. Do NOT induce

vomiting. Seek medical aid.

Inhalation: Move to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical aid. Skin: Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing. Eyes: Flush eyes with

[12]
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plenty of water for at least 15

minutes. Seek medical aid.

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, gloves, and protective

clothing. Use a NIOSH/MSHA-

approved respirator if

ventilation is inadequate.

[12][13]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container, away from

incompatible substances.

[4][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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